O4I2

• CAS No.: 165682-93-9
• Product Name: O4I2
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.742
• IUPAC Name: ethyl 2-(4-chloroanilino)-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C12H11ClN2O2S/c1-2-17-11(16)10-7-18-12(15-10)14-9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,14,15)
• Standard InChIKey: ULUBAPWNHROTEU-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CSC(=N1)NC2=CC=C(C=C2)Cl
• Appearance: White to off-white solid powder
• Description: O4I2 is a potent inducers of Oct3/4. O4I2 showed high activity in enforcing Oct3/4 expression. O4I2 is a new class of small molecules suitable for iPSC generation. The octamer-binding transcription factor 4 (Oct3/4) is a master gene in the transcriptional regulatory network of pluripotent cells. Repression of Oct3/4 in embryonic stem cells (ESCs) is associated with cell differentiation and loss of pluripotency, whereas forced overexpression in cooperation with other transcriptional factors, such as Nanog, Sox2, and Lin28, can reprogram somatic cells back into pluripotent cells, termed induced pluripotent stem cells (iPSCs).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: O4I2; O-4I2; O4I-2.
• Reference: 1: Cheng X, Yoshida H, Raoofi D, Saleh S, Alborzinia H, Wenke F, Göhring A,
• PubChem Compound: 53428670
• Last Modified: Nov 11 2021